Cas no 72568-47-9 (ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate)
72568-47-9 structure
Product Name:ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
CAS No:72568-47-9
MF:C16H16N2O3
MW:284.309844017029
CID:562037
PubChem ID:2779708
Update Time:2025-09-24
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyran-3-carboxylicacid, 6-amino-5-cyano-2-methyl-4-phenyl-, ethyl ester
- ETHYL 6-AMINO-5-CYANO-2-METHYL-4-PHENYL-4H-PYRAN-3-CARBOXYLATE
- 2-amino-3-cyano-6-methyl-4-phenyl-4H-pyran-5-carboxylic acid ethyl ester
- 5-ethoxycarbonyl-2-amino-4-phenyl-3-cyano-6-methyl-4H-pyran
- 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylic acid ethyl ester
- ethyl 2-amino-3-cyano-6-methyl-4-phenyl-4H-pyran-5-carboxylate
- ethyl 6-amino-5-cynano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
- ethyl-6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
- Oprea1_702052
- XTMWVOYEFHWDDN-UHFFFAOYSA-N
- HMS590E10
- Oprea1_359158
- DTXSID30381511
- HMS2679E20
- F1524-0285
- AKOS016043076
- ChemDiv1_001154
- SR-01000410022
- CS-0319499
- SMR000282115
- 2-Amino-3-cyano-4-phenyl-5-carboethoxy-6-methyl-4H-pyran
- AB00591623-02
- SR-01000410022-1
- AKOS000487264
- MLS000712348
- CCG-15825
- CHEMBL1087042
- FT-0626142
- 72568-47-9
- AF-886/30811002
- ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
-
- MDL： MFCD00416304
- Inchi： 1S/C16H16N2O3/c1-3-20-16(19)13-10(2)21-15(18)12(9-17)14(13)11-7-5-4-6-8-11/h4-8,14H,3,18H2,1-2H3
- InChI Key： XTMWVOYEFHWDDN-UHFFFAOYSA-N
- SMILES： O1C(=C(C#N)C(C2C=CC=CC=2)C(C(=O)OCC)=C1C)N
Computed Properties
- Exact Mass: 284.11600
- Monoisotopic Mass: 284.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 85.3Ų
Experimental Properties
- PSA: 85.34000
- LogP: 3.03168
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate Security Information
- Safety Instruction： S36/37
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Safety Term：S36/37
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1524-0285-2μmol |
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate |
72568-47-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1524-0285-5μmol |
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate |
72568-47-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1524-0285-10μmol |
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate |
72568-47-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1524-0285-20μmol |
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate |
72568-47-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1524-0285-1mg |
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate |
72568-47-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1524-0285-2mg |
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate |
72568-47-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1524-0285-3mg |
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate |
72568-47-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1524-0285-4mg |
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate |
72568-47-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1524-0285-5mg |
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate |
72568-47-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1524-0285-10mg |
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate |
72568-47-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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